Cas no 748796-38-5 ((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanol)

• Product Name: (6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanol
• CAS No: 748796-38-5
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD06658507
• CID: 68744
• PubChem ID: 15980534
• Update Time: 2025-04-18

(6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanol
• (6-pyrazol-1-ylpyridin-3-yl)methanol
• 6-(1H-pyrazol-1-yl)-3-Pyridinemethanol
• (6-Pyrazol-1-yl-pyridin-3-yl)-methanol
• 5-Hydroxymethyl-2-(1-pyrazolyl)pyridine
• AG-G-98024
• AGN-PC-00QPI8
• CTK5E0622
• SureCN1599534
• Z800282552
• EN300-760947
• J-501627
• (6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanol, AldrichCPR
• FT-0645332
• [6-(1H-pyrazol-1-yl)pyridin-3-yl]methanol
• DTXSID60580575
• A865781
• SB38559
• 748796-38-5
• MFCD06658507
• AS-76586
• VJGBDROPWUIYLD-UHFFFAOYSA-N
• AKOS010507274
• SCHEMBL1599534
• CS-0260832
• (6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanol ,97%
• SY068361
• [6-(1-Pyrazolyl)3-pyridyl]methanol
• DB-074897

• MDL： MFCD06658507
• Inchi： 1S/C9H9N3O/c13-7-8-2-3-9(10-6-8)12-5-1-4-11-12/h1-6,13H,7H2
• InChI Key： VJGBDROPWUIYLD-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C=C1)N1C=CC=N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 0.75960

(6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanol Security Information

• Hazard Category Code： 51/53-36/37/38
• Safety Instruction： 61-36-26
• Hazardous Material Identification：